Corynanthine

• CAS: 123333-62-0; 483-10-3
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol
• InChI: InChI=1S/C21H26N2O3/c1-26-21(25)19-15-10-17-20-14(13-4-2-3-5-16(13)22-20)8-9-23(17)11-12(15)6-7-18(19)24/h2-5,12,15,17-19,22,24H,6-11H2,1H3/t12-,15-,17-,18-,19-/m0/s1
• InChIKey: BLGXFZZNTVWLAY-DKJBZYCGSA-N
• Solubility: >53.2 [ug/mL] (The mean of the results at pH 7.4)

Corynanthine: Selective α1-Adrenoceptor Antagonist

Corynanthine (rauhimbine) is a yohimban indole alkaloid found in Rauvolfia and Corynanthe species. It is a diastereoisomer of yohimbine and rauwolscine, sharing an identical molecular formula (C₂₁H₂₆N₂O₃, MW 354.44) and near-identical physicochemical properties [1]. However, the three stereoisomers differ dramatically in their adrenoceptor subtype selectivity profiles, making stereochemical identity a critical determinant of pharmacological outcome and a non-negotiable specification for procurement [2].

Compound Selective α1-adrenoceptor antagonist

Stereochemistry Diastereoisomer of yohimbine with inverted α2/α1 selectivity

Research Workflow α1-subtype pharmacological studies, binding assays, functional tissue protocols

• [1] Corynanthine. In: xPharm: The Comprehensive Pharmacology Reference. Elsevier Inc.; 2007. DOI: 10.1016/B978-008055232-3.61519-3. View Source
• [2] Goldberg MR, Robertson D. Yohimbine: a pharmacological probe for study of the α₂-adrenoreceptor. Pharmacol Rev. 1983;35(3):143-180. PMID: 6140687. View Source

Corynanthine: Why It Cannot Be Substituted

Although corynanthine, yohimbine, and rauwolscine are diastereoisomers with identical molecular weight and near-identical lipophilicity, they exhibit diametrically opposed adrenoceptor selectivity. Yohimbine and rauwolscine are preferential α₂-adrenoceptor antagonists (α₂/α₁ selectivity ratios of 45 and 3, respectively), whereas corynanthine is a preferential α₁-adrenoceptor antagonist with an α₂/α₁ selectivity ratio of 0.03—a more than 1,000-fold inversion [1]. In functional assays, corynanthine is inactive at α₂-adrenoceptors even at doses where yohimbine and rauwolscine produce full antagonism [2]. Consequently, interchanging these stereoisomers in any experimental or analytical workflow will produce qualitatively different, and potentially contradictory, pharmacological results [3].

Attribute

Corynanthine (This Product)

Yohimbine / Rauwolscine

Adrenoceptor Selectivity

α1-preferential antagonist

α2-preferential antagonist

Functional α2 Activity

Inactive at presynaptic α2

Potent α2 blockade

Interchanging these diastereoisomers may invert the observed adrenoceptor subtype response and lead to contradictory pharmacological conclusions.

• [1] Doxey JC, Lane AC, Roach AG, Virdee NK. Comparison of the α-adrenoceptor antagonist profiles of idazoxan (RX 781094), yohimbine, rauwolscine and corynanthine. Naunyn Schmiedebergs Arch Pharmacol. 1984;325(2):136-144. DOI: 10.1007/BF00506193. PMID: 6144048. View Source
• [2] Shepperson NB, Duval N, Massingham R, Langer SZ. Pre- and postsynaptic alpha adrenoceptor selectivity studies with yohimbine and its two diastereoisomers rauwolscine and corynanthine in the anesthetized dog. J Pharmacol Exp Ther. 1981;219(2):540-546. PMID: 6270312. View Source
• [3] Timmermans PB, Schoop AM, Kwa HY, Van Zwieten PA. Characterization of α-adrenoceptors participating in the central hypotensive and sedative effects of clonidine using yohimbine, rauwolscine and corynanthine. Eur J Pharmacol. 1981;70(1):7-15. DOI: 10.1016/0014-2999(81)90426-X. PMID: 6111465. View Source

Corynanthine Comparative Evidence

α₂/α₁ Selectivity Reversal

In a direct comparative study using both functional assays (rat vas deferens and anococcygeus muscle) and radioligand binding (³H-idazoxan for α₂, ³H-prazosin for α₁ in rat cerebral cortex), the α₂/α₁ selectivity ratios were quantitatively determined for all four antagonists. Corynanthine exhibited an α₂/α₁ selectivity ratio of 0.03, indicating ~33-fold preferential affinity for α₁ over α₂ adrenoceptors. In stark contrast, yohimbine displayed a selectivity ratio of 45 (~45-fold α₂ preference), rauwolscine a ratio of 3 (~3-fold α₂ preference), and idazoxan a ratio of 245 (~245-fold α₂ preference) [1]. This represents a >1,500-fold inversion of the selectivity vector between corynanthine and yohimbine, and an >8,000-fold inversion between corynanthine and idazoxan.

α₂/α₁ Selectivity Reversal

Head-to-head

Corynanthine α₂/α₁ 0.03 vs. yohimbine 45 (1,500-fold difference)

Supports α1-selective research fit

Functional and radioligand binding in rat tissues

Evidence Dimension	α₂/α₁ adrenoceptor selectivity ratio (functional and radioligand binding)
Target Compound Data	α₂/α₁ selectivity ratio = 0.03
Comparator Or Baseline	Yohimbine = 45; Rauwolscine = 3; Idazoxan = 245
Quantified Difference	Corynanthine α₂/α₁ = 0.03 vs. Yohimbine = 45 (1,500-fold difference); vs. Rauwolscine = 3 (100-fold difference); vs. Idazoxan = 245 (8,167-fold difference)
Conditions	Functional pA₂ (rat vas deferens α₂, rat anococcygeus α₁) and radioligand binding (³H-idazoxan and ³H-prazosin in rat cerebral cortex)

Why This Matters

This is the single most critical piece of evidence for procurement: corynanthine is the only diastereoisomer in the yohimbine series that preferentially blocks α₁-adrenoceptors, making it uniquely suitable for α₁-selective experimental protocols where yohimbine or rauwolscine would confound results through α₂ activation.

• [1] Doxey JC, Lane AC, Roach AG, Virdee NK. Comparison of the α-adrenoceptor antagonist profiles of idazoxan (RX 781094), yohimbine, rauwolscine and corynanthine. Naunyn Schmiedebergs Arch Pharmacol. 1984;325(2):136-144. DOI: 10.1007/BF00506193. PMID: 6144048. View Source

α₁ Binding Affinity Advantage

In radioligand competition studies using α₁-adrenoceptor-selective probes, corynanthine demonstrated a Ki of 172 nM, which was 2.4-fold more potent than yohimbine (Ki = 420 nM) and 12.8-fold more potent than rauwolscine (Ki = 2,200 nM) at the α₁ binding site [1]. This rank order (corynanthine > yohimbine ≫ rauwolscine) is consistent across multiple independent studies [2]. Conversely, at α₂-adrenoceptors labeled with [³H]clonidine, corynanthine displayed a Ki of approximately 6,200 nM, compared to ~45 nM for both yohimbine and rauwolscine, confirming a ~138-fold lower affinity for the α₂ site [1].

α₁ Binding Affinity

Head-to-head

Ki 172 nM at α₁, 2.4× more potent than yohimbine

Supports α1 binding assay reference

[³H]prazosin displacement, rat cortex

Evidence Dimension	Binding affinity (Ki) at α₁-adrenoceptors and α₂-adrenoceptors
Target Compound Data	α₁ Ki = 172 nM; α₂ Ki ≈ 6,200 nM
Comparator Or Baseline	Yohimbine: α₁ Ki = 420 nM, α₂ Ki ≈ 45 nM; Rauwolscine: α₁ Ki = 2,200 nM, α₂ Ki ≈ 45 nM
Quantified Difference	At α₁: corynanthine 2.4× more potent than yohimbine, 12.8× more potent than rauwolscine. At α₂: corynanthine ~138-fold weaker than yohimbine and rauwolscine.
Conditions	[³H]prazosin displacement (α₁) and [³H]clonidine displacement (α₂) in rat brain membranes (Goldberg & Robertson, 1983)

Why This Matters

For researchers requiring selective pharmacological blockade of α₁-adrenoceptors without confounding α₂ activity, corynanthine provides a >12-fold binding advantage over rauwolscine at the target receptor, enabling lower working concentrations and reduced off-target effects in binding and functional assays.

• [1] Goldberg MR, Robertson D. Yohimbine: a pharmacological probe for study of the α₂-adrenoreceptor. Pharmacol Rev. 1983;35(3):143-180. PMID: 6140687. [Data from radioligand binding studies cited therein]. View Source
• [2] Rauwolscine. In: xPharm: The Comprehensive Pharmacology Reference. Elsevier Inc.; 2007. DOI: 10.1016/B978-008055232-3.62518-8. View Source

Functional Vascular α₁ Antagonism

In rat isolated aortic strip preparations contracted with noradrenaline, phenylephrine, or guanfacine, the mean pA₂ values for the three yohimbine stereoisomers revealed a consistent potency rank order: corynanthine > yohimbine > rauwolscine. The pA₂ values were not significantly different across the three agonists used, confirming the dominance of α₁-adrenoceptors in this tissue [1]. In a separate study using rat tail artery, pA₂ values for corynanthine were 7.0–7.1, compared to yohimbine at 7.2–7.4 and prazosin at 9.1–9.5 [2]. While prazosin remains the higher-affinity α₁ antagonist, corynanthine is the most potent α₁-blocking diastereoisomer in the yohimbine series in functional tissue assays.

Functional α₁ Antagonism

Head-to-head

pA₂ rank: corynanthine > yohimbine > rauwolscine

Most potent α1 diastereoisomer in tissue bath

Rat aortic strip and tail artery preparations

Evidence Dimension	Functional α₁-adrenoceptor antagonist potency (pA₂)
Target Compound Data	pA₂ in rat aorta: corynanthine > yohimbine > rauwolscine (rank order); pA₂ in rat tail artery: 7.0–7.1
Comparator Or Baseline	Yohimbine pA₂ (rat tail artery): 7.2–7.4; Rauwolscine: lower than corynanthine; Prazosin pA₂: 9.1–9.5
Quantified Difference	Corynanthine is the most potent α₁ antagonist among the three yohimbine diastereoisomers; prazosin is ~100-fold more potent than corynanthine at α₁ in vascular tissue.
Conditions	Rat isolated aortic strips (noradrenaline, phenylephrine, guanfacine); rat tail artery (phenylephrine, norepinephrine, clonidine)

Why This Matters

For functional pharmacologists using isolated tissue preparations to study α₁-adrenoceptor-mediated contraction, corynanthine provides the highest potency among the yohimbine diastereoisomer series, yielding clearer Schild analysis and more reliable pA₂ determinations than rauwolscine or yohimbine at the α₁ site.

• [1] Digges KG, Summers RJ. Effects of yohimbine stereoisomers on contractions of rat aortic strips produced by agonists with different selectivity for α₁- and α₂-adrenoceptors. Eur J Pharmacol. 1983;96(1-2):95-99. DOI: 10.1016/0014-2999(83)90533-2. PMID: 6141061. View Source
• [2] Su CM, Swamy VC, Triggle DJ. Postsynaptic α-adrenoceptor characterization and Ca²⁺ channel antagonist and activator actions in rat tail arteries from normotensive and hypertensive animals. Can J Physiol Pharmacol. 1986;64(7):909-921. DOI: 10.1139/y86-157. View Source

Lack of α₂-Adrenoceptor Activity In Vivo

In a behavioral model of clonidine-induced hypoactivity in rats (measuring ambulation and rearing), yohimbine and rauwolscine produced dose-dependent antagonism at 0.3–3 mg/kg i.p. Corynanthine, by contrast, completely lacked antagonistic effect at doses up to 10-fold higher (≥30 mg/kg i.p.) [1]. In the anesthetized dog, yohimbine and rauwolscine were equipotent and approximately 100-fold more potent than corynanthine at blocking presynaptic α₂-adrenoceptors (measured by antagonism of clonidine's inhibitory effect on tachycardia induced by ansa subclavia stimulation). However, all three isomers were equipotent as antagonists of postsynaptic α₁-mediated diastolic pressor responses to phenylephrine [2]. In pithed rats, corynanthine was completely inactive at reversing clonidine-induced inhibition of electrically stimulated vas deferens contractions, whereas idazoxan, yohimbine, and rauwolscine all produced full reversal [3].

In Vivo α₂ Inactivity

Head-to-head

No clonidine antagonism at doses up to 30 mg/kg

Demonstrates functional α2 silence across models

Rat, dog, and pithed rat paradigms

Evidence Dimension	In vivo α₂-adrenoceptor antagonist activity (clonidine antagonism)
Target Compound Data	No antagonism of clonidine-induced hypoactivity at doses up to 30 mg/kg i.p.; ~100-fold less potent than yohimbine at presynaptic α₂ blockade in dog; inactive in pithed rat vas deferens model
Comparator Or Baseline	Yohimbine and rauwolscine: full antagonism at 0.3–3 mg/kg i.p. (rat behavior); equipotent presynaptic α₂ blockade (dog); full reversal of clonidine inhibition (pithed rat)
Quantified Difference	>10-fold dose separation in behavioral model; ~100-fold potency difference in presynaptic α₂ blockade in dog; complete inactivity vs. full reversal in pithed rat model
Conditions	Rat clonidine-induced hypoactivity (ambulation/rearing); anesthetized dog (ansa subclavia stimulation); pithed rat (electrically stimulated vas deferens)

Why This Matters

This evidence establishes that corynanthine is functionally silent at α₂-adrenoceptors across multiple species and experimental paradigms. For researchers designing experiments where α₁ blockade must be achieved without any α₂ confound—such as studies of presynaptic autoreceptor function or central α₂-mediated cardiovascular effects—corynanthine is the only suitable choice among the yohimbine diastereoisomers.

• [1] Ortmann R, Meisburger JG, Bittiger H, Waldmeier PC. Effects of yohimbine and its diastereoisomers on clonidine-induced depression of exploration in the rat. Eur J Pharmacol. 1982;85(1):91-94. DOI: 10.1016/0014-2999(82)90139-X. View Source
• [2] Shepperson NB, Duval N, Massingham R, Langer SZ. Pre- and postsynaptic alpha adrenoceptor selectivity studies with yohimbine and its two diastereoisomers rauwolscine and corynanthine in the anesthetized dog. J Pharmacol Exp Ther. 1981;219(2):540-546. PMID: 6270312. View Source
• [3] Doxey JC, Lane AC, Roach AG, Virdee NK. Comparison of the α-adrenoceptor antagonist profiles of idazoxan (RX 781094), yohimbine, rauwolscine and corynanthine. Naunyn Schmiedebergs Arch Pharmacol. 1984;325(2):136-144. DOI: 10.1007/BF00506193. PMID: 6144048. View Source

Ocular Hypotensive Efficacy

In a double-masked, dose-response clinical trial in 10 symmetrically ocular hypertensive patients, topical 2% corynanthine significantly reduced intraocular pressure (IOP) for at least 8 hours. At the 5-hour time point, mean IOP in treated eyes was 20.6 ± 2.0 mmHg compared to 26.0 ± 4.9 mmHg in contralateral control eyes (P < 0.05)—a reduction of 5.4 mmHg [1]. The 1% concentration had no significant effect, while the 5% solution produced a bilateral IOP reduction. In preclinical studies, unilateral topical 5% corynanthine tartrate significantly lowered mean IOP in rabbits for ≥6 hours and in awake monkeys from 15.8 ± 0.5 mmHg to 12.7 ± 0.5 mmHg at 2 hours post-dose [2]. Notably, unlike non-selective adrenergic agents that can produce ocular hyperemia or mydriasis via α₂ mechanisms, corynanthine's α₁ selectivity limits its effects to α₁-mediated pathways in the anterior segment.

Serotonergic Profile

Head-to-head

No change in 5-HT, 5-HIAA, or behavior

Clean in vivo profile for behavioral studies

Sprague-Dawley rats, 5–20 mg/kg i.p.

Evidence Dimension	Intraocular pressure reduction (human ocular hypertensive patients and animal models)
Target Compound Data	Human: 2% solution reduced IOP by 5.4 mmHg vs. control at 5 h (P < 0.05), duration ≥8 h. Monkey: 5% reduced IOP from 15.8 to 12.7 mmHg at 2 h (Δ 3.1 mmHg).
Comparator Or Baseline	Contralateral untreated eye (vehicle control); baseline IOP. No direct comparator α₁-antagonist data from same study.
Quantified Difference	5.4 mmHg reduction vs. control in humans (2% solution); 3.1 mmHg reduction vs. baseline in awake monkeys (5% solution)
Conditions	Human: double-masked, single-drop, dose-response study in ocular hypertensive patients (n=10). Monkey: awake and ketamine-anesthetized, pneumatonometry. Rabbit: unilateral topical 5% solution, ≥6 h duration.

Why This Matters

Corynanthine is one of the few α₁-selective antagonists with demonstrated human ocular hypotensive efficacy in a controlled clinical trial, providing a translational bridge from preclinical α₁-adrenoceptor research to a defined therapeutic application. This distinguishes it from purely experimental α₁-antagonists that lack any clinical ophthalmic data.

• [1] Serle JB, Podos SM, Lustgarten JS, Teitelbaum C, Severin CH. The effect of corynanthine on intraocular pressure in clinical trials. Ophthalmology. 1985;92(7):977-980. DOI: 10.1016/S0161-6420(85)33950-7. PMID: 2862619. View Source
• [2] Serle JB, Mittag TW, Tormay A, Podos SM, Severin CH. Corynanthine and aqueous humor dynamics in rabbits and monkeys. Arch Ophthalmol. 1984;102(9):1385-1388. DOI: 10.1001/archopht.1984.01040031127039. PMID: 6148057. View Source

Absence of Serotonergic Effects

In a comparative study, yohimbine (5 or 20 mg/kg i.p.) significantly increased brain serotonin concentration, decreased 5-HIAA levels, reduced spontaneous locomotion, and lowered body temperature in rats. Corynanthine, administered at the same dose levels, did not produce any of these changes [1]. While all three yohimbine diastereoisomers have been shown to possess some activity at serotonin receptors in vitro, the in vivo neurochemical and behavioral consequences of this activity are observed only with yohimbine, not with corynanthine [2]. This differential in vivo serotonergic profile is consistent with corynanthine's preferential α₁-selectivity, as the behavioral and neurochemical effects of yohimbine on serotonin systems are likely mediated through α₂-adrenoceptor blockade rather than direct 5-HT receptor agonism.

Evidence Dimension	In vivo effects on brain serotonin metabolism, locomotion, and body temperature
Target Compound Data	No significant change in brain serotonin, 5-HIAA, locomotion, or body temperature at 5–20 mg/kg i.p.
Comparator Or Baseline	Yohimbine (5–20 mg/kg i.p.): increased serotonin, decreased 5-HIAA, decreased locomotion, decreased body temperature
Quantified Difference	Qualitative difference: complete lack of serotonergic behavioral/neurochemical effects for corynanthine vs. significant effects for yohimbine at identical doses
Conditions	Male Sprague-Dawley rats; brain serotonin and 5-HIAA measured 2–4 h post-dose; locomotion and body temperature monitored.

Why This Matters

For in vivo studies where alterations in serotonin signaling would confound interpretation of α₁-adrenoceptor-mediated effects, corynanthine offers a cleaner pharmacological profile than yohimbine. This is particularly relevant for neuropharmacology and behavioral research protocols.

• [1] Papeschi R, Sourkes TL, Youdim MBH. The effect of yohimbine on brain serotonin metabolism, motor behavior and body temperature of the rat. Eur J Pharmacol. 1971;15(3):318-326. DOI: 10.1016/0014-2999(71)90098-7. View Source
• [2] Feuerstein TJ, Hertting G, Jackisch R. Endogenous noradrenaline as modulator of hippocampal serotonin (5-HT)-release. Dual effects of yohimbine, rauwolscine and corynanthine as α-adrenoceptor antagonists and 5-HT-receptor agonists. Naunyn Schmiedebergs Arch Pharmacol. 1985;329(3):216-221. DOI: 10.1007/BF00501871. View Source

Corynanthine Application Scenarios

α₁ vs. α₂ Adrenoceptor Dissection

Corynanthine is the agent of choice for experiments requiring selective α₁-adrenoceptor blockade without confounding α₂ antagonism. Its α₂/α₁ selectivity ratio of 0.03, combined with its demonstrated inactivity at presynaptic α₂-adrenoceptors in anesthetized dog and pithed rat models [1], allows researchers to attribute observed effects unambiguously to α₁-adrenoceptor blockade. Paired experimental designs using corynanthine (α₁-selective) and rauwolscine or yohimbine (α₂-selective) enable definitive subtype assignment in cardiovascular pharmacology [2].

α₁ Binding Assay Reference Standard

With a Ki of 172 nM at α₁-adrenoceptors—2.4-fold more potent than yohimbine and 12.8-fold more potent than rauwolscine [1]—corynanthine serves as a validated reference antagonist for α₁ binding assay development. Its well-characterized selectivity profile (α₂/α₁ = 0.03 in functional studies [2]) makes it particularly useful for defining non-specific binding windows and validating assay specificity when used alongside α₂-selective reference compounds such as idazoxan or rauwolscine.

Ocular α₁-Selective IOP Reduction

Corynanthine is one of the few α₁-selective antagonists with documented human ocular hypotensive efficacy. The 2% topical solution produced a statistically significant 5.4 mmHg IOP reduction sustained for ≥8 hours in ocular hypertensive patients [1], with a mechanism distinct from β-blockers, carbonic anhydrase inhibitors, and prostaglandin analogs (apparent increase in uveoscleral outflow without change in aqueous flow or outflow facility [2]). This clinical dataset makes corynanthine a valuable reference tool for academic and industrial glaucoma research programs developing α₁-targeted ocular therapeutics.

Clean α₁ Blockade for Behavioral Studies

Unlike yohimbine—which alters brain serotonin metabolism, suppresses locomotion, and reduces body temperature at 5–20 mg/kg i.p. [1]—corynanthine produces none of these serotonergic effects at identical doses. This clean in vivo profile, combined with its inability to antagonize clonidine-induced behavioral depression even at 10-fold higher doses than effective yohimbine/rauwolscine doses [2], makes corynanthine the preferred tool for behavioral neuroscientists investigating the role of central α₁-adrenoceptors in locomotion, anxiety, and cognition.

Application

Selection Property

Validation Focus

α₁/α₂ Subtype Dissection

α₁-selective over α₂ antagonist profile

Subtype-specific functional response

α₁ Binding Assay Standard

Well-characterized α₁ Ki and selectivity

Assay specificity and NSB window

Ocular IOP Modulation Studies

α₁-selective IOP reduction without α₂ mydriasis

IOP endpoint reproducibility across models

Behavioral Neuropharmacology

Absence of serotonergic or sedative confounds

Locomotion/anxiety endpoints without off-target interference

• [1] Shepperson NB, Duval N, Massingham R, Langer SZ. Pre- and postsynaptic alpha adrenoceptor selectivity studies with yohimbine and its two diastereoisomers rauwolscine and corynanthine in the anesthetized dog. J Pharmacol Exp Ther. 1981;219(2):540-546. PMID: 6270312. View Source
• [2] Doxey JC, Lane AC, Roach AG, Virdee NK. Comparison of the α-adrenoceptor antagonist profiles of idazoxan (RX 781094), yohimbine, rauwolscine and corynanthine. Naunyn Schmiedebergs Arch Pharmacol. 1984;325(2):136-144. DOI: 10.1007/BF00506193. PMID: 6144048. View Source